Cas no 1416714-07-2 (5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo4,3-bpyridine)

5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo[4,3-b]pyridine is a heterocyclic compound featuring a pyrazolo[4,3-b]pyridine core functionalized with bromo, iodo, and tetrahydropyranyl (THP) protecting groups. The THP moiety enhances solubility and stability, while the halogen substituents (bromo and iodo) provide versatile reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. This compound is particularly valuable in medicinal chemistry and materials science as a building block for synthesizing complex heterocyclic derivatives. Its well-defined structure and high purity make it suitable for precise synthetic applications, including the development of pharmaceuticals and agrochemicals. The presence of multiple reactive sites allows for selective modifications, enabling tailored molecular design.
5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo4,3-bpyridine structure
1416714-07-2 structure
Product Name:5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo4,3-bpyridine
CAS No:1416714-07-2
MF:C11H11BrIN3O
MW:408.03301358223
MDL:MFCD22689660
CID:4782222
Update Time:2025-05-22

5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo4,3-bpyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine
    • 5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo4,3-bpyridine
    • MDL: MFCD22689660
    • Inchi: 1S/C11H11BrIN3O/c12-8-5-4-7-10(14-8)11(13)15-16(7)9-3-1-2-6-17-9/h4-5,9H,1-3,6H2
    • InChI Key: VXJQTZJPSUTKQD-UHFFFAOYSA-N
    • SMILES: IC1C2=C(C=CC(=N2)Br)N(C2CCCCO2)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 283
  • XLogP3: 3.1
  • Topological Polar Surface Area: 39.9

5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo4,3-bpyridine Pricemore >>

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Additional information on 5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo4,3-bpyridine

5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo[4,3-b]pyridine: A Comprehensive Overview

The compound 5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo[4,3-b]pyridine (CAS No. 1416714-07-2) is a highly specialized heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolo[4,3-b]pyridines, which are known for their unique structural features and versatile applications. The presence of bromine and iodine substituents at positions 5 and 3, respectively, along with the tetrahydrofuran (THF) moiety at position 1, renders this compound highly functionalized and amenable to further chemical modifications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-Bromo and 3-Iodo substituted pyrazolo[4,3-b]pyridines. These substituents are strategically positioned to enhance the compound's reactivity and selectivity in various reactions. The tetrahydrofuran ring at position 1 contributes to the molecule's stability and solubility, making it an ideal candidate for further functionalization in drug design and materials science.

Pyrazolo[4,3-b]pyridines are a class of fused bicyclic compounds that combine the properties of pyrazole and pyridine rings. This unique structure provides a rigid framework that is often exploited in medicinal chemistry for designing bioactive molecules. The 5-Bromo substituent introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, while the 3-Iodo group serves as a potential site for further substitution or coupling reactions.

One of the most promising applications of this compound lies in its potential use as a building block in medicinal chemistry. The THF moiety at position 1 can act as a bioisostere or a linker for attaching other pharmacophores, enabling the creation of complex molecular architectures with tailored biological activities. Recent studies have demonstrated that such compounds can exhibit potent inhibitory effects against various enzymes and receptors, making them valuable leads in drug discovery.

In addition to its medicinal applications, 5-Bromo-1-(tetrahydrofuran)-3-Iodo-pyrazolo[4,3-b]pyridine has shown potential in materials science. Its rigid structure and conjugated system make it a candidate for use in organic electronics or optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers or integrate into polymer frameworks, highlighting its versatility across multiple disciplines.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. The introduction of bromine and iodine substituents is often carried out via electrophilic aromatic substitution or coupling reactions, while the THF ring is introduced through ring-opening or cyclization strategies. Recent advancements in catalytic methods have further streamlined these processes, making large-scale production more feasible.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and IR (Infrared Spectroscopy). These methods allow for precise determination of its molecular structure and purity, ensuring its suitability for downstream applications.

In conclusion, 5-Bromo-1-(tetrahydrofuran)-3-Iodo-pyrazolo[4,3-b]pyridine (CAS No. 1416714-07-2) is a versatile compound with significant potential across multiple fields. Its unique structural features make it an invaluable tool in drug discovery, materials science, and synthetic chemistry. As research continues to uncover new applications for this compound, its role in advancing scientific knowledge will undoubtedly grow.

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